Cas no 1821722-77-3 ((2R)-2-methyl-3-(3-nitrophenyl)propanoic acid)

• Product Name: (2R)-2-methyl-3-(3-nitrophenyl)propanoic acid
• CAS No: 1821722-77-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5925238
• PubChem ID: 66941189
• Update Time: 2025-05-24

(2R)-2-methyl-3-(3-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-methyl-3-(3-nitrophenyl)propanoic acid
• SCHEMBL1204525
• EN300-6505443
• 1821722-77-3

• Inchi： 1S/C10H11NO4/c1-7(10(12)13)5-8-3-2-4-9(6-8)11(14)15/h2-4,6-7H,5H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： CWZLOWGUBYYQFV-SSDOTTSWSA-N
• SMILES： OC([C@H](C)CC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2R)-2-methyl-3-(3-nitrophenyl)propanoic acid

Comprehensive Overview of (2R)-2-methyl-3-(3-nitrophenyl)propanoic acid (CAS No. 1821722-77-3)

(2R)-2-methyl-3-(3-nitrophenyl)propanoic acid (CAS No. 1821722-77-3) is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a nitrophenyl group and a propanoic acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing enzyme inhibitors and chiral catalysts, which are critical in asymmetric synthesis and drug discovery.

The compound's stereochemistry (specifically the (2R) configuration) plays a pivotal role in its biological activity. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug development. With the growing demand for precision medicine, (2R)-2-methyl-3-(3-nitrophenyl)propanoic acid is gaining attention for its potential to improve drug efficacy and reduce side effects. This aligns with current trends in personalized therapeutics and green chemistry, where efficient synthesis methods are prioritized.

From a synthetic perspective, the nitrophenyl moiety in this compound offers versatile reactivity, enabling modifications for structure-activity relationship (SAR) studies. Its applications extend to material science, where it serves as a building block for functionalized polymers. The compound's CAS No. 1821722-77-3 is frequently searched in academic databases, reflecting its importance in medicinal chemistry and organic synthesis.

Environmental and regulatory considerations are also key discussion points. The compound's biodegradability and toxicity profile are under scrutiny, as industries strive to comply with REACH and FDA guidelines. Innovations in catalytic hydrogenation techniques are being explored to enhance the sustainability of its production. These advancements address the rising demand for eco-friendly synthesis routes, a major focus in modern chemical research.

In summary, (2R)-2-methyl-3-(3-nitrophenyl)propanoic acid (CAS No. 1821722-77-3) is a multifaceted compound with broad applications. Its integration into drug discovery pipelines and green chemistry initiatives underscores its relevance in contemporary science. As research progresses, this compound is poised to contribute significantly to advancements in pharmaceuticals, materials, and sustainable chemistry.